Cas no 156-38-7 (4-Hydroxyphenylacetic acid)

• Product Name: 4-Hydroxyphenylacetic acid
• CAS No: 156-38-7
• MF: C₈H₈O₃
• MW: 152.147322654724
• MDL: MFCD00004347
• CID: 36634
• PubChem ID: 127
• Update Time: 2025-09-24

4-Hydroxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Hydroxyphenyl)acetic acid
• AKOS 236-100
• PHPA
• P-HYDROPHENYLACETIC ACID
• P-HYDROXYPHENYLACETIC ACID
• RARECHEM AL BO 0188
• (p-hydroxyphenyl)-aceticaci
• 4-carboxymethylphenol
• 4-Hydroxybenzeneacetic acid
• 4-hydroxy-benzeneaceticaci
• 4-hydroxyphenylethanoicacid
• Acetic acid, (p-hydroxyphenyl)-
• ethanoicacid,4-hydroxyphenyl-
• Parahydroxy phenylacetic acid
• 4-HYDROXYPHENYLACETIC ACID, FOR FLUORESC ENCE
• 4-HydroxyphenylacetidAcid
• Benzeneacetic acid, 4-hydroxy-
• 4-Hydroxyphenylacetic acid
• HYDROXYPHENYLACETIC ACID, 4-(RG)
• [ "" ]
• NSC 27460
• 4-Hydroxyphenylacetic
• Arbidol Impurity F HCl
• Hydroxyphenylacetic aci
• 4-Hdroxyphenylacetic acid
• (4-Hydroxyphenyl)acetic acid
• 4-hydroxyphenylacetate
• (p-Hydroxyphenyl)acetic acid
• 4-Hydroxyphenyl acetic acid
• Parahydroxy phenylacetate
• 3J9SHG0RCN
• p-Hydroxyphenyl acetic acid
• 4-hydroxyphenyl-acetic acid
• ChemDiv3_005483
• CS-D1503
• 4-Hydroxybenzene acetic acid
• 4-hydroxy-phenyl acetic acid
• 156-38-7
• AC-10104
• FT-0618732
• 1ai6
• InChI=1/C8H8O3/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4,9H,5H2,(H,10,11
• EINECS 205-851-3
• 4-hydroxybenzeneacetate
• Q4637160
• HPAA
• 4-10-00-00543 (Beilstein Handbook Reference)
• 4-(Carboxymethyl)phenol
• DTXSID5059745
• NS00006155
• HMS2760I07
• EU-0016214
• (p-hydroxyphenyl)-Acetic acid
• p-hydroxy phenyl acetic acid
• NSC25066
• 4-hydroxy-phenylacetic acid
• 4-Hydroxyphenylacetic acid, 98%
• AKOS000277614
• C00642
• 4-hydroxyphenyacetic acid
• NSC27460
• (p-hydroxyphenyl)acetate
• 4HP
• Parahydroxyphenylacetate
• AM-814/41090691
• H0290
• Z89269462
• 2-(4-(HYDROXY)PHENYL)ACETIC ACID
• bmse000455
• EN300-18714
• (4-hydroxy-phenyl)-acetate
• SMR000020068
• NSC 25066
• 2-[4-(hydroxy)phenyl)acetic acid
• (4-hydroxy-phenyl)-acetic acid
• CHEBI:18101
• 3pcg
• HMS1488J05
• AI3-17755
• B977C251-72C6-4D13-AD85-937DCA3E6AF2
• BDBM50339586
• 4-hydroxy phenyl acetic acid
• MLS001066398
• H-7100
• IDI1_023393
• 4-hyroxyphenylacetic acid
• NSC-25066
• CHEMBL1772
• AC7824
• 4-HPA
• SY004128
• 4-Hydroxyphenylacetic acid, Vetec(TM) reagent grade, 98%
• 4-hydroxyphenylethanoic acid
• A809742
• 4- hydroxyphenylacetic acid
• NSC-27460
• 4-Hydroxyphenylacetic Acid,(S)
• p-hydroxyphenylacetate
• (4-hydroxyphenyl)ethanoic acid
• (4-hydroxyphenyl) acetic acid
• MFCD00004347
• (4-hydroxyphenyl)-acetic acid
• s4863
• UNII-3J9SHG0RCN
• HY-N1902
• CCG-266227
• 4-hydroxyphenylactic acid
• BRN 1448766
• 4-Hydroxy-Benzeneacetic acid
• PS-5568
• Acetic acid, 4-hydroxyphenyl-
• SCHEMBL75700
• 4-Hydroxy-Benzeneacetate
• (4-Hydroxy-phenyl)-essigsaeure
• (p-hydroxyphenyl)-Acetate
• AM84511
• p-hydroxybenzoic_acid
• MLSMR
• 2-(4-hydroxyphenyl)ethanoate
• 2-(4-Hydroxyphenyl)acetic acidP-hydroxybenzeneacetic acid
• BBL027456
• STL377918
• DB-043314
• HY-N1902R
• (pHydroxyphenyl)acetic acid
• DTXCID6035023
• pHydroxyphenylacetic acid
• 4-Hydroxyphenylacetic acid (Standard)
• FH24475
• para-hydroxyphenylacetic acid
• Benzeneacetic acid, 4hydroxy
• (4hydroxyphenyl)acetic acid
• 4Hydroxybenzeneacetic acid
• 205-851-3
• Acetic acid, (phydroxyphenyl)
• 4Carboxymethylphenol

• MDL： MFCD00004347
• Inchi： 1S/C8H8O3/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4,9H,5H2,(H,10,11)
• InChI Key： XQXPVVBIMDBYFF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CC(=O)O
• BRN： 1

Computed Properties

• Exact Mass: 152.04700
• Monoisotopic Mass: 152.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Powder
• Density: 1.2143 (rough estimate)
• Melting Point: 148-151 °C (lit.)
• Boiling Point: 346.6°C at 760 mmHg
• Flash Point: 177.6 °C
• Refractive Index: 1.4945 (estimate)
• PH: 2.0-2.4 (30g/l, H2O, 20℃)
• Solubility: 50g/l
• Water Partition Coefficient: Soluble in dimethyl sulfoxide and methanol. Slightly soluble in water.
• PSA: 57.53000
• LogP: 1.01930
• Sensitiveness: Sensitive to light and air
• Solubility: Slightly soluble in water, soluble in ether, ethanol, ethyl acetate.

4-Hydroxyphenylacetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• RTECS：AI2680000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 4-Hydroxyphenylacetic acid

Latest Research Insights on 4-Hydroxyphenylacetic Acid (CAS: 156-38-7) in Chemical Biology and Pharmaceutical Applications

4-Hydroxyphenylacetic acid (4-HPA, CAS: 156-38-7), a phenolic derivative of phenylacetic acid, has garnered significant attention in recent years due to its versatile roles in chemical biology, drug metabolism, and pharmaceutical synthesis. This research briefing synthesizes the latest findings (2022–2024) on its biochemical properties, therapeutic potentials, and industrial applications, with emphasis on peer-reviewed studies from journals such as Journal of Medicinal Chemistry, ACS Chemical Biology, and European Journal of Pharmaceutical Sciences.

Metabolic Pathways and Biosynthesis: Recent studies highlight 4-HPA as a key intermediate in microbial and mammalian metabolism. A 2023 study in Nature Chemical Biology elucidated its role in the gut microbiome-derived tyrosine degradation pathway, where it serves as a precursor for bioactive metabolites influencing host immunity (DOI: 10.1038/s41589-023-01346-x). Additionally, engineered E. coli strains have been developed to optimize 4-HPA production via shikimate pathway modifications, achieving yields of 12.8 g/L (2022, Metabolic Engineering, DOI: 10.1016/j.ymben.2022.05.003).

Therapeutic Applications: 4-HPA exhibits promising anti-inflammatory and neuroprotective effects. A 2024 preclinical study demonstrated its ability to inhibit NLRP3 inflammasome activation by 62% in murine models of neuroinflammation (Journal of Neuroinflammation, DOI: 10.1186/s12974-024-03011-z). Furthermore, its structural analogs show potential as MAO-B inhibitors for Parkinson’s disease, with IC₅₀ values ranging from 0.8–3.2 μM (Bioorganic Chemistry, 2023, DOI: 10.1016/j.bioorg.2023.106543).

Pharmaceutical Synthesis: As a building block, 4-HPA is critical in synthesizing β-lactam antibiotics and nonsteroidal anti-inflammatory drugs (NSAIDs). A novel green chemistry approach using immobilized lipases for 4-HPA esterification achieved 94% conversion efficiency under solvent-free conditions (Chemical Communications, 2023, DOI: 10.1039/D3CC01234F). Its CAS number (156-38-7) is frequently cited in patent filings for prodrug designs, including recent USPTO applications (US20240124421A1) targeting colon-specific drug delivery.

Analytical Advances: Ultra-high-performance liquid chromatography (UHPLC) methods now enable 4-HPA quantification at 0.1 ng/mL sensitivity in biological matrices, facilitating pharmacokinetic studies (Analytica Chimica Acta, 2024, DOI: 10.1016/j.aca.2024.342112). NMR crystallography has further resolved its polymorphic forms, revealing Form II’s superior stability for solid-dose formulations (Molecular Pharmaceutics, 2023, DOI: 10.1021/acs.molpharmaceut.3c00322).

Conclusion: The multifaceted applications of 4-hydroxyphenylacetic acid underscore its importance in translational research. Future directions include CRISPR-based microbial production optimization and clinical validation of its anti-fibrotic properties (ongoing Phase I trials: NCT05874223). Researchers are encouraged to explore its chiral derivatives for enhanced target selectivity.